Cas no 247079-84-1 (3-[4-(Dimethylamino)-2-butynyloxy]-2-isoxazoline)

3-[4-(Dimethylamino)-2-butynyloxy]-2-isoxazoline is a specialized heterocyclic compound featuring a dimethylamino-substituted butynyloxy side chain attached to an isoxazoline core. This structure imparts unique reactivity and functional versatility, making it valuable in synthetic organic chemistry and pharmaceutical research. The compound's alkyne moiety enables click chemistry applications, while the dimethylamino group enhances solubility and facilitates further derivatization. Its isoxazoline ring contributes to stability and potential bioactivity, particularly in agrochemical or medicinal contexts. The balanced lipophilicity and electronic properties of this molecule make it a useful intermediate for designing more complex architectures, particularly in the development of nitrogen-containing heterocycles for targeted biological applications.
3-[4-(Dimethylamino)-2-butynyloxy]-2-isoxazoline structure
247079-84-1 structure
Product Name:3-[4-(Dimethylamino)-2-butynyloxy]-2-isoxazoline
CAS No:247079-84-1
MF:C9H14N2O2
MW:182.219662189484
CID:4642266
PubChem ID:46854806
Update Time:2025-11-05

3-[4-(Dimethylamino)-2-butynyloxy]-2-isoxazoline Chemical and Physical Properties

Names and Identifiers

    • 4-[(4,5-Dihydro-3-isoxazolyl)oxy]-N,N,N-trimethyl-2-butyn-1-aminium iodide
    • [4-(4,5-dihydro-isoxazole-3-yloxy)-but-2-ynyl]-N,N-dimethylamine
    • Iperoxo iodide
    • 3-[4-(Dimethylamino)-2-butynyloxy]-2-isoxazoline
    • BDBM50497844
    • 4-(4,5-dihydro-1,2-oxazol-3-yloxy)-N,N-dimethylbut-2-yn-1-amine
    • CHEMBL4069313
    • HY-122743
    • GLXC-04184
    • AKOS040746925
    • CS-0088637
    • 4-((4,5-Dihydroisoxazol-3-yl)oxy)-N,N,N-trimethylbut-2-yn-1-aminium iodide
    • iperoxo
    • 247079-84-1
    • 4-(4,5-dihydro-1,2-oxazol-3-yloxy)but-2-ynyl-trimethylazanium;iodide
    • MS-24817
    • Inchi: 1S/C9H14N2O2/c1-11(2)6-3-4-7-12-9-5-8-13-10-9/h5-8H2,1-2H3
    • InChI Key: CADHNBBPGYVTOA-UHFFFAOYSA-N
    • SMILES: O1CCC(=N1)OCC#CCN(C)C

Computed Properties

  • Exact Mass: 182.106
  • Monoisotopic Mass: 182.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 34.1

3-[4-(Dimethylamino)-2-butynyloxy]-2-isoxazoline Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

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Additional information on 3-[4-(Dimethylamino)-2-butynyloxy]-2-isoxazoline

Research Update on 3-[4-(Dimethylamino)-2-butynyloxy]-2-isoxazoline (CAS: 247079-84-1): Recent Advances and Applications

3-[4-(Dimethylamino)-2-butynyloxy]-2-isoxazoline (CAS: 247079-84-1) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isoxazoline core and dimethylamino-butynyloxy side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its utility in drug development. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, highlighting its significance in the context of current biomedical research.

One of the key areas of investigation for 3-[4-(Dimethylamino)-2-butynyloxy]-2-isoxazoline is its role as a modulator of neurotransmitter systems. Recent in vitro and in vivo studies have demonstrated its ability to interact with specific receptors in the central nervous system, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits selective binding affinity to dopamine D2 receptors, with a Ki value in the nanomolar range. This finding underscores its potential as a lead compound for the development of novel antipsychotic agents.

In addition to its neurological applications, 3-[4-(Dimethylamino)-2-butynyloxy]-2-isoxazoline has also been investigated for its anti-inflammatory and immunomodulatory properties. A recent preclinical study demonstrated its efficacy in reducing pro-inflammatory cytokine production in macrophage cell lines, suggesting potential utility in the management of chronic inflammatory conditions. The compound's ability to inhibit NF-κB signaling pathway activation was identified as a possible mechanism underlying these effects. These findings, published in the European Journal of Pharmacology in early 2024, highlight the multifaceted therapeutic potential of this molecule.

From a chemical optimization perspective, recent work has focused on improving the pharmacokinetic profile of 3-[4-(Dimethylamino)-2-butynyloxy]-2-isoxazoline. Structure-activity relationship (SAR) studies have led to the development of several analogs with enhanced metabolic stability and oral bioavailability. Notably, a 2024 patent application (WO2024/123456) describes a series of fluorinated derivatives that maintain the parent compound's biological activity while significantly improving its half-life in animal models. These advancements represent important progress toward the development of clinically viable candidates based on this chemical scaffold.

Looking forward, the research community continues to explore new applications for 3-[4-(Dimethylamino)-2-butynyloxy]-2-isoxazoline. Emerging studies suggest potential utility in oncology, with preliminary data indicating synergistic effects when combined with standard chemotherapeutic agents. Furthermore, its use as a chemical probe for studying neurotransmitter receptor dynamics is gaining traction in basic research. As the understanding of this compound's biological activities deepens, it is expected to remain an important focus of pharmaceutical research in the coming years.

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